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Compound of Interest

Compound Name: (4-ethynylphenyl)methanol

Cat. No.: B084771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of (4-
ethynylphenyl)methanol, a versatile building block in pharmaceutical and materials science.

Due to the limited availability of precise quantitative solubility data in public literature, this

document combines theoretical considerations, and qualitative descriptions, with solubility data

from structurally analogous compounds to offer a reliable estimation of its behavior in common

laboratory solvents.

Core Concepts: Molecular Structure and Polarity
(4-ethynylphenyl)methanol (C₉H₈O) possesses a bifunctional chemical structure that dictates

its solubility. The molecule incorporates a polar hydroxyl (-OH) group, capable of forming

hydrogen bonds, and a larger, nonpolar ethynylphenyl group. This amphiphilic nature suggests

a nuanced solubility profile, with potential for miscibility in a range of solvents depending on

their polarity. The terminal alkyne group also contributes to its chemical reactivity and potential

for specific solvent interactions.

Estimated Solubility of (4-ethynylphenyl)methanol
The following table summarizes the estimated solubility of (4-ethynylphenyl)methanol in a

variety of common laboratory solvents, categorized by their polarity. The estimations are

derived from the known solubility of benzyl alcohol and phenylacetylene, which represent the

two key structural components of the target molecule.
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Solvent
Classification

Solvent
Polarity Index
(P')

Estimated
Solubility of
(4-
ethynylphenyl)
methanol

Rationale for
Estimation

Polar Protic Water 10.2 Low

The polar

hydroxyl group

allows for some

water solubility

through

hydrogen

bonding, similar

to benzyl

alcohol's

moderate

solubility

(approx. 4 g/100

mL)[1][2].

However, the

large, nonpolar

ethynylphenyl

group, akin to the

insoluble

phenylacetylene[

3][4][5],

significantly

reduces aqueous

solubility.

Methanol 5.1 High The alcohol

group of

methanol can act

as both a

hydrogen bond

donor and

acceptor,

effectively
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solvating the

hydroxyl group of

(4-

ethynylphenyl)m

ethanol. The

small alkyl chain

of methanol does

not significantly

hinder interaction

with the nonpolar

part of the

molecule.

Ethanol 4.3 High

Similar to

methanol,

ethanol is an

excellent solvent

for both benzyl

alcohol and

phenylacetylene,

indicating good

solvation of both

the polar and

nonpolar

moieties of (4-

ethynylphenyl)m

ethanol[1][6].

Polar Aprotic Dimethyl

Sulfoxide

(DMSO)

7.2 High DMSO is a

strong hydrogen

bond acceptor

and has a high

dielectric

constant, making

it an excellent

solvent for a

wide range of

organic

compounds,
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including those

with polar

functional

groups.

Acetonitrile 5.8 Moderate to High

Acetonitrile is a

polar aprotic

solvent capable

of dissolving a

wide range of

compounds. It is

expected to

effectively

solvate (4-

ethynylphenyl)m

ethanol.

Acetone 5.1 High

Acetone is a

versatile solvent

that is miscible

with both water

and many

organic solvents.

It is known to

dissolve both

benzyl alcohol

and

phenylacetylene,

suggesting high

solubility for (4-

ethynylphenyl)m

ethanol[1][3][6].

Tetrahydrofuran

(THF)

4.0 High THF is a less

polar ether that is

a good solvent

for many organic

compounds. It is

expected to
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readily dissolve

(4-

ethynylphenyl)m

ethanol.

Ethyl Acetate 4.4 Moderate to High

Ethyl acetate is a

moderately polar

solvent that is a

good solvent for

many organic

compounds.

Nonpolar
Dichloromethane

(DCM)
3.1 High

As a

halogenated

solvent, DCM is

effective at

dissolving a wide

range of organic

compounds with

varying

polarities.

Toluene 2.4 Moderate to High

The aromatic

nature of toluene

will favorably

interact with the

phenyl ring of (4-

ethynylphenyl)m

ethanol, while its

low polarity will

accommodate

the nonpolar

ethynyl group.

Diethyl Ether 2.8 High Diethyl ether is a

common solvent

for organic

compounds and

is known to be
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miscible with

both benzyl

alcohol and

phenylacetylene[

1][2][6].

Hexane 0.1 Low to Moderate

While the

nonpolar nature

of hexane will

interact favorably

with the

ethynylphenyl

group, it is a poor

solvent for the

polar hydroxyl

group, likely

resulting in

limited solubility.

Experimental Protocol for Solubility Determination
For precise quantification of (4-ethynylphenyl)methanol solubility, the following experimental

protocol, based on the isothermal shake-flask method, is recommended.

1. Materials and Equipment:

(4-ethynylphenyl)methanol (high purity)

Selected solvents (analytical grade)

Analytical balance (± 0.1 mg)

Vials with screw caps

Constant temperature incubator/shaker or water bath

Syringe filters (e.g., 0.45 µm PTFE)
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High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis) or Gas Chromatography (GC) system.

Volumetric flasks and pipettes

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of (4-ethynylphenyl)methanol to a series of vials, each

containing a known volume of a different solvent. The excess solid should be clearly

visible.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the constant

temperature for at least 2 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed syringe.

Immediately filter the solution through a syringe filter into a pre-weighed volumetric flask.

This step is crucial to remove any undissolved solid particles.

Record the exact volume of the filtrate.

Quantification:

Dilute the filtered solution with a suitable solvent to a concentration within the linear range

of the analytical method (HPLC or GC).
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Prepare a series of standard solutions of (4-ethynylphenyl)methanol of known

concentrations.

Analyze the standard solutions and the diluted sample solution using the chosen analytical

method.

Construct a calibration curve from the standard solutions.

Determine the concentration of (4-ethynylphenyl)methanol in the diluted sample from

the calibration curve.

Calculation of Solubility:

Calculate the concentration of (4-ethynylphenyl)methanol in the original saturated

solution, taking into account the dilution factor.

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

Visualizing the Workflow
The following diagrams illustrate the logical workflow for assessing the solubility of (4-
ethynylphenyl)methanol.
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Solubility Assessment Workflow

Preparation

Equilibration

Sampling & Analysis

Data Processing

Select Solvents

Prepare Supersaturated Mixture
(Excess Solute in Solvent)

Isothermal Agitation
(e.g., 24-48h at 25°C)

Allow Sedimentation

Filter Supernatant

Quantitative Analysis
(e.g., HPLC, GC)

Calculate Solubility

Tabulate Results

Click to download full resolution via product page

Caption: A flowchart of the experimental workflow for determining solubility.
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Decision Logic for Solvent Selection

Start

Assess Polarity of
(4-ethynylphenyl)methanol

Consider Both
-OH (Polar) and

-C≡C-Ph (Nonpolar) Groups

Select a Range of Solvents
(Polar Protic, Polar Aprotic, Nonpolar)

Hypothesize Solubility
Based on 'Like Dissolves Like'

Prioritize Solvents for
Specific Applications

(e.g., Reaction, Crystallization)

Proceed to
Experimental Verification

Click to download full resolution via product page

Caption: A logical diagram for the solvent selection process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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